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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine

CAS No.: 1060809-83-7

Cat. No.: B14140020

Get Quote

Part 1: Technical Identity & The "Regio-Trap"
The Critical Distinction
Before contacting suppliers, you must validate the exact regiochemistry. There is a high risk of

purchasing the wrong isomer due to similar naming conventions in catalog databases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14140020#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Target Compound
Common False

Positive 1

Common False

Positive 2

Name
3-(Chloromethyl)-4-

nitropyridine

2-(Chloromethyl)-4-

nitropyridine

3-

(Chloromethyl)pyridin

e HCl

Structure
Pyridine ring, 3-

CH₂Cl, 4-NO₂

Pyridine ring, 2-

CH₂Cl, 4-NO₂

Pyridine ring, 3-

CH₂Cl, No NO₂

CAS 1060809-83-7 312321-71-4 6959-48-4

Availability
Rare / Custom

Synthesis
Occasional Stock

Commodity (High

Availability)

Reactivity

High (Benzylic-like

chloride + e⁻

withdrawing NO₂)

High Moderate

Chemical Causality: Why is it scarce?
The scarcity of "research grade" 3-(Chloromethyl)-4-nitropyridine is driven by two factors:

Synthetic Difficulty: The nitro group at position 4 strongly deactivates the pyridine ring,

making direct chloromethylation (e.g., Friedel-Crafts type) difficult and requiring harsh

conditions that often degrade the molecule.

Inherent Instability: The combination of a chloromethyl group (electrophile) and a nitro group

(electron-withdrawing) creates a "hot" alkylating agent. The free base is prone to:

Self-Alkylation (Polymerization): Intermolecular attack between the pyridine nitrogen and

the chloromethyl group.

Hydrolysis: Rapid conversion to the alcohol (3-hydroxymethyl-4-nitropyridine) upon

exposure to atmospheric moisture.

Part 2: Market Analysis, Suppliers & Price
Sourcing Strategy
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This compound is rarely a "shelf" item. It is typically a Tier 3 product (Make-on-Demand).

Estimated Price Range (Research Grade >95%):

100 mg - 250 mg: $150 - $350 USD (High variance due to custom synthesis batches).

1 gram: $600 - $1,200 USD.

Lead Time: Often 2-4 weeks (if synthesis is required).

Validated Supplier List
Note: Inventory fluctuates daily. These vendors have historically listed CAS 1060809-83-7.

Specialized Building Block Vendors (Primary Targets):

Ambeed: Often lists specific heterocyclic isomers.

Smolecule: Aggregator that frequently tracks "make-on-demand" inventory.

AchemBlock: Known for pyridine derivatives.[1][2]

Custom Synthesis Houses (If Catalog Fails):

Enamine / WuXi AppTec: If you require >5g, do not buy from a catalog. Request a custom

synthesis quote. The purity will be higher, and you can request the Hydrochloride Salt

form, which is significantly more stable.

Sourcing Decision Logic

Need 3-(Chloromethyl)-4-nitropyridine Quantity Required?

< 1 Gram

> 5 Grams

Search Specialized Catalogs
(Ambeed, Smolecule)

Request Custom Synthesis
(Enamine, WuXi)

Verify CAS: 1060809-83-7
(Avoid 2-isomer)

Request HCl Salt Form
(For Stability)

Click to download full resolution via product page
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Caption: Decision tree for sourcing based on scale and stability requirements.

Part 3: Quality Assurance & Self-Validating
Protocols
Because this compound is unstable, "Research Grade" on the label does not guarantee purity

upon arrival. You must validate it immediately.

The "Arrival Protocol"
Visual Inspection: The compound should be a pale yellow to yellow solid. Darkening

(orange/brown) indicates decomposition (N-oxide formation or polymerization).

Solubility Check: Dissolve a small amount in dry CDCl₃ or DMSO-d₆. Turbidity suggests

hydrolysis (the alcohol byproduct is less soluble in chloroform).

H-NMR Validation (The Fingerprint)
Use this logic to confirm you have the 3-isomer and not the 2-isomer.

3-(Chloromethyl)-4-nitropyridine (Target):

Look for the singlet of the -CH₂Cl group.

Key Diagnostic: The proton at position 2 (between the ring Nitrogen and the Chloromethyl

group) will be a singlet (or fine doublet) significantly downfield (~9.0 - 9.2 ppm) due to the

inductive effect of the adjacent Nitrogen and the Nitro group.

Impurity Markers:

~4.8 ppm (Singlet): Intact Chloromethyl (-CH₂Cl).

~4.6 ppm (Singlet): Hydroxymethyl impurity (-CH₂OH) – Sign of degradation.

~2.4 ppm: Methyl group (Unreacted 3-methyl-4-nitropyridine precursor).

QC Workflow Diagram
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Received Sample

Visual Check:
Yellow Solid?

Solubility Test:
Clear in CDCl3?

1H-NMR Analysis

Check -CH2 Peak
(~4.8 ppm)

Check H2 Proton
(~9.0 ppm Singlet)

PASS:
Proceed to Reaction

Clean

FAIL:
Recrystallize or Return

Alcohol/Isomer Detected

Click to download full resolution via product page

Caption: Step-by-step Quality Control workflow to validate regio-isomer and purity.

Part 4: Handling & Safety (E-E-A-T)
Stability Management

Storage: -20°C, under Argon/Nitrogen.
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Hygroscopicity: High. Store in a desiccator.

Recommendation: If you are not using the entire bottle immediately, aliquot the material

inside a glovebox to prevent repeated freeze-thaw cycles in humid air.

Safety Hazards
Lachrymator/Sensitizer: Alkyl chlorides are potent alkylating agents. They can sensitize skin

and respiratory tracts.

Explosion Risk: Nitro-pyridines can be energetic.[3] Avoid heating the neat solid above

100°C.

Neutralization: Quench spills with dilute ammonia or 10% NaOH to convert the alkyl chloride

to the less toxic alcohol (though still handle with care).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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